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Compound of Interest

Compound Name: SGC6870

Cat. No.: B1193587 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step guide for the

safe disposal of SGC6870, a potent and selective PRMT6 allosteric inhibitor. Adherence to

these procedures is critical for minimizing risks and maintaining a safe research environment.

SGC6870 Chemical and Physical Properties
A summary of the key quantitative data for SGC6870 is presented below, offering a quick

reference for its essential characteristics.

Property Value

Molecular Weight 469.4 g/mol

Formula C₂₃H₂₁BrN₂O₂S

Appearance Solid

Purity ≥98%

Solubility
Soluble to 100 mM in DMSO and 100 mM in

ethanol.

Storage Store at -20°C

CAS Number 2561471-27-8
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Proper Disposal Procedures for SGC6870
The disposal of SGC6870 and any associated contaminated materials must be handled as

hazardous chemical waste. The following procedures are based on general best practices for

laboratory chemical waste management and should be performed in accordance with your

institution's specific Environmental Health and Safety (EHS) guidelines.

1. Unused or Expired SGC6870 (Solid Waste):

Containerization: Unused or expired solid SGC6870 should be disposed of in its original

container whenever possible. If the original container is not available or is compromised,

transfer the solid to a new, clearly labeled, and sealable container suitable for hazardous

waste.

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full

chemical name: (R)-4-(5-Bromothiophene-2-carbonyl)-5-(3,5-dimethylphenyl)-7-methyl-

1,3,4,5-tetrahydro-2H-benzo[e][1][2]diazepin-2-one. Also, indicate the approximate quantity

of the compound.

Storage: Store the labeled hazardous waste container in a designated, secure area,

segregated from incompatible chemicals, while awaiting pickup by your institution's EHS

personnel.

2. SGC6870 Solutions (Liquid Waste):

Collection: All solutions containing SGC6870 (e.g., dissolved in DMSO or ethanol) must be

collected as liquid hazardous waste.

Containerization: Use a dedicated, leak-proof, and chemically compatible container with a

secure screw-on cap. Do not overfill the container; it is recommended to fill it to no more than

80% of its capacity.

Labeling: Clearly label the liquid waste container as "Hazardous Waste" and list all

constituents, including SGC6870 and the solvent(s) used (e.g., "SGC6870 in DMSO").

Provide an accurate estimation of the concentration of each component.
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Disposal: Never dispose of solutions containing SGC6870 down the drain. Arrange for

disposal through your institution's hazardous waste management program.

3. Contaminated Labware and Personal Protective Equipment (PPE):

Solid Waste: All disposable items that have come into contact with SGC6870, such as

pipette tips, tubes, vials, gloves, and bench paper, must be considered contaminated solid

hazardous waste.

Collection: Place these contaminated items in a designated hazardous waste bag or

container that is clearly marked for this waste stream.

Sharps: Any contaminated sharps (e.g., needles) must be disposed of in a designated

sharps container that is puncture-resistant and leak-proof.

Glassware: Reusable glassware should be decontaminated. The initial rinseate from

cleaning the glassware should be collected and disposed of as liquid hazardous waste.

4. Empty SGC6870 Containers:

Decontamination: To be considered non-hazardous, empty containers must be triple-rinsed

with a suitable solvent (such as ethanol or another appropriate solvent that SGC6870 is

soluble in).

Rinseate Collection: The first rinseate must be collected and disposed of as liquid hazardous

waste. Subsequent rinseates may also need to be collected depending on institutional

policies.

Disposal of Rinsed Containers: Once properly rinsed and air-dried, and with the label

defaced or removed, the container may be disposed of as regular non-hazardous waste or

recycled, in accordance with your institution's guidelines.

Experimental Protocol: General Handling of
SGC6870
To minimize waste generation and ensure safety during experimentation, the following general

protocol for handling SGC6870 is recommended:
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves, when handling SGC6870 in solid form or in

solution.

Weighing: Weigh solid SGC6870 in a chemical fume hood or other ventilated enclosure to

avoid inhalation of any airborne powder.

Solution Preparation: Prepare stock solutions of SGC6870 in a chemical fume hood. Add the

solvent to the pre-weighed solid. Ensure the container is securely capped and mix until the

solid is fully dissolved.

Use in Experiments: When using SGC6870 in cellular or biochemical assays, handle all

solutions and contaminated materials within a biological safety cabinet or chemical fume

hood.

Waste Segregation: Throughout the experiment, diligently segregate all waste into the

appropriate hazardous waste streams as outlined in the disposal procedures above.

SGC6870 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

SGC6870 and related materials.
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Click to download full resolution via product page

Caption: SGC6870 Hazardous Waste Disposal Workflow.

By adhering to these detailed procedures, laboratory personnel can ensure the safe and

compliant disposal of SGC6870, contributing to a secure and environmentally responsible

research setting. Always consult your institution's specific safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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